Cas no 89033-41-0 (1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester)
89033-41-0 structure
Product Name:1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester
CAS No:89033-41-0
MF:C4H5N3O2S
MW:159.166398763657
CID:710868
PubChem ID:21021812
Update Time:2025-04-19
1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester
- 1,2,3-Thiadiazole-4-carboxylicacid,5-amino-,methylester(7CI)
- methyl 5-amino-1,2,3-thiadiazole-4-carboxylate
- methyl 5-aminothiadiazole-4-carboxylate
- 89033-41-0
- SCHEMBL13343520
- EN300-4282583
- methyl5-amino-1,2,3-thiadiazole-4-carboxylate
- FT-0727780
-
- Inchi: 1S/C4H5N3O2S/c1-9-4(8)2-3(5)10-7-6-2/h5H2,1H3
- InChI Key: ZXEUAGPRLDOWPW-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OC)N=N1)N
Computed Properties
- Exact Mass: 159.01024758g/mol
- Monoisotopic Mass: 159.01024758g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 106Ų
1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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